N-(2,3-dihydro-1H-inden-1-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-1-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide
• InChI: InChI=1S/C17H18N2O2/c1-18-10-9-13(11-16(18)20)17(21)19(2)15-8-7-12-5-3-4-6-14(12)15/h3-6,9-11,15H,7-8H2,1-2H3
• InChI Key: ZQDXVNVJCSMTSO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=CC1=O)C(=O)N(C)C2CCC3=CC=CC=C23
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

N-(2,3-dihydro-1H-inden-1-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide, also known as PHA-543613, is a small molecule drug that has been extensively studied in scientific research. It belongs to the class of compounds known as indenylamides and has been found to have potential therapeutic applications in a variety of diseases.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1H-inden-1-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide is not fully understood. However, it has been found to inhibit the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammation and immune response. By inhibiting PDE4, N-(2,3-dihydro-1H-inden-1-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide can reduce inflammation and tumor growth.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1H-inden-1-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been found to inhibit the growth of tumors by inducing apoptosis and inhibiting angiogenesis. In addition, it has been found to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,3-dihydro-1H-inden-1-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide is that it has been extensively studied in animal models and has shown promising results in a variety of diseases. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different disease contexts.

Future Directions

There are several future directions for research on N-(2,3-dihydro-1H-inden-1-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide. One area of research is the development of more specific PDE4 inhibitors that can target specific isoforms of the enzyme. Another area of research is the investigation of the potential therapeutic applications of N-(2,3-dihydro-1H-inden-1-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide in neurodegenerative diseases. Finally, there is a need for further research on the safety and efficacy of N-(2,3-dihydro-1H-inden-1-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide in clinical trials.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1H-inden-1-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide involves several steps, including the reaction of 2,3-dihydro-1H-indene with chloroacetyl chloride, followed by the reaction with 2-amino-3-methylpyridine-4-carboxylic acid. The resulting compound is then subjected to various purification steps to obtain the final product.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-1-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide has been extensively studied for its potential therapeutic applications in a variety of diseases. It has been found to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. It has also been shown to have potential in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.